Cas no 114997-77-2 (3-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile)

• Product Name: 3-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile
• CAS No: 114997-77-2
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• MDL: MFCD01446004
• CID: 3074208
• PubChem ID: 3141847
• Update Time: 2025-04-21

3-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-(1,1-Dioxidobenzo[d]isothiazol-3-yl)hydrazinyl)propanenitrile
• HMS1476E01
• AG-690/15443432
• ALBB-022217
• SR-01000414977-1
• Propanenitrile, 3-[1-(1,2-benzisothiazol-3-yl)hydrazino]-, S,S-dioxide
• 2-[1-(1,1-DIOXO-1H-1,2-BENZISOTHIAZOL-3-YL)HYDRAZINO]ETHYL CYANIDE
• SR-01000414977
• propanenitrile, 3-[1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-
• CHEMBL297270
• IDI1_020111
• 3-[1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]propanenitrile
• 114997-77-2
• STK386156
• AKOS000286779
• MFCD01446004
• H33504
• 3-[amino-(1,1-dioxo-1,2-benzothiazol-3-yl)amino]propanenitrile
• 3-[1-(1,1-DIOXO-1??,2-BENZOTHIAZOL-3-YL)HYDRAZIN-1-YL]PROPANENITRILE
• LS-06906
• 3-[1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]propanenitrile
• ChemDiv3_001145
• CS-0321288
• 3-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinopropanenitrile

• MDL： MFCD01446004
• Inchi： 1S/C10H10N4O2S/c11-6-3-7-14(12)10-8-4-1-2-5-9(8)17(15,16)13-10/h1-2,4-5H,3,7,12H2
• InChI Key： LPKMAUQNWZCJKH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=N1)N(CCC#N)N)(=O)=O

Computed Properties

• Exact Mass: 250.05244675Da
• Monoisotopic Mass: 250.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds